molecular formula C11H9Cl2N3 B8310220 4-(3,4-Dichloro-phenyl)-pyridine-2,6-diamine

4-(3,4-Dichloro-phenyl)-pyridine-2,6-diamine

Cat. No. B8310220
M. Wt: 254.11 g/mol
InChI Key: MTAZTMOREUPSJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3,4-Dichloro-phenyl)-pyridine-2,6-diamine is a useful research compound. Its molecular formula is C11H9Cl2N3 and its molecular weight is 254.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(3,4-Dichloro-phenyl)-pyridine-2,6-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3,4-Dichloro-phenyl)-pyridine-2,6-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H9Cl2N3

Molecular Weight

254.11 g/mol

IUPAC Name

4-(3,4-dichlorophenyl)pyridine-2,6-diamine

InChI

InChI=1S/C11H9Cl2N3/c12-8-2-1-6(3-9(8)13)7-4-10(14)16-11(15)5-7/h1-5H,(H4,14,15,16)

InChI Key

MTAZTMOREUPSJX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C2=CC(=NC(=C2)N)N)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 40.5 mg (0.21 mmol) 2,6-diamino-4-bromo-pyridine, 90.5 mg (0.47 mmol) 3,4-dichloro-phenyl-boronic acid, 7.8 mg (0.01 mmol) Dichloro(1,1′-bis(diphenylphosphino) ferrocene)palladium (II) dichloromethane adduct and 0.3 ml 2M Na2CO3 in 1 ml dimethoxyethane was heated to 80° C. for 17 h. The mixture was filtered over silica washed with MeOH/DCM and concentrated. The residue was taken up in 1 ml DMF and the totle compound was purified by reversed phase column chromatography eluting wit an acetonitrile/water gradient to yield 29 mg (52%), MS m/e (%): 254 M+ (100).
Quantity
40.5 mg
Type
reactant
Reaction Step One
Quantity
90.5 mg
Type
reactant
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
[Compound]
Name
+ ( 100 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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